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CAS Number: 612-45-3[1][2]
Executive Summary & Molecular Profile[1][3]

N-(4-Methyl-2-nitrophenyl)acetamide (also known as 2'-Nitro-p-acetotoluidide) serves as a
critical intermediate in the synthesis of nitrogen-containing heterocycles, particularly
benzimidazoles and quinoxalines. Its structural significance lies in the ortho relationship
between the acetamido and nitro groups, a configuration that pre-organizes the molecule for
reductive cyclization.

Unlike simple nitro-aromatics, the acetamido group at the C1 position provides a "protected”
amine functionality that modulates solubility and reactivity, while the C4-methyl group serves as
a spectroscopic handle and a modifier of lipophilicity in drug design.

Physicochemical Constants[1][3][4][5]
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Property Value Context
Molecular Formula CoH10N20s3
Molecular Weight 194.19 g/mol
Appearance Yellow Crystalline Solid Characteristic of o-nitroanilines
Melting Point 94-96 °C Purity dependent [1]
Solubility Soluble in EOH, Acetone, Insoluble in H20
CHCls
pKa ~13.8 (Amide NH) Predicted

Synthetic Architecture: Regioselective Nitration

The most robust route to CAS 612-45-3 is the electrophilic aromatic substitution (nitration) of p-
acetotoluidide. This pathway is preferred over the acetylation of 4-methyl-2-nitroaniline due to
the lower cost and higher availability of p-toluidine precursors.

Mechanistic Insight

The synthesis relies on the directing effects of substituents on the benzene ring.[1]
o Starting Material:p-Acetotoluidide (N-(4-methylphenyl)acetamide).
 Directing Groups:

o Acetamido (-NHACc): Strongly activating, ortho/para director.

o Methyl (-CHs): Weakly activating, ortho/para director.

o Regioselectivity: The para position relative to the acetamido group is blocked by the methyl
group. The ortho position relative to the acetamido group is electronically favored over the
position ortho to the methyl group due to the stronger resonance donation of the nitrogen
lone pair.

Reaction Pathway Visualization
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Figure 1: Electrophilic aromatic substitution pathway highlighting the ortho-directing influence of
the acetamido group.

Validated Experimental Protocol

Objective: Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide via mixed-acid nitration.

Reagents:

p-Acetotoluidide (10.0 g, 67 mmol)

Glacial Acetic Acid (15 mL)

Concentrated Sulfuric Acid (H2SO0a)

Fuming Nitric Acid (HNO3)
Step-by-Step Methodology:

» Solubilization: In a 250 mL round-bottom flask equipped with a thermometer and magnetic
stir bar, dissolve 10.0 g of p-acetotoluidide in 15 mL of glacial acetic acid. Gentle warming
may be required.

 Acidification: Cool the solution to 0-5 °C in an ice-salt bath. Slowly add 10 mL of
concentrated H2SOa4 dropwise, maintaining the temperature below 10 °C. Rationale: Low
temperature prevents hydrolysis of the amide bond.
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« Nitration: Prepare a nitrating mixture of fuming HNOs (4.5 mL) and glacial acetic acid (4 mL).
Add this mixture dropwise to the reaction flask over 30 minutes. Critical Control Point: Do not
allow the temperature to exceed 20 °C; higher temperatures promote dinitration and
oxidation.

e Quenching: After addition is complete, stir for 1 hour at room temperature. Pour the reaction
mixture onto 200 g of crushed ice/water slurry with vigorous stirring.

« |solation: The product precipitates as a yellow solid. Filter via vacuum filtration (Buchner
funnel).

« Purification: Wash the filter cake copiously with cold water to remove residual acid.
Recrystallize from ethanol to yield bright yellow needles.

Self-Validation Check: The crude product should be yellow. If the product is dark orange or red,
oxidation has occurred (likely temperature excursion).

Structural Validation (Characterization)[3]

Accurate identification is paramount before proceeding to downstream applications. The
following spectral data provides a fingerprint for CAS 612-45-3 [2].

Proton NMR (*H-NMR)

Solvent: CDCls, 400 MHz
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Infrared Spectroscopy (FT-IR)

e 3300 cm~*: N-H stretch (Amide).
e 1690 cm~1: C=0 stretch (Amide | band).

e 1530 cm~ & 1350 cm~1: N-O stretches (Asymmetric and Symmetric nitro bands).

Functional Utility: The Benzimidazole Gateway

The primary utility of CAS 612-45-3 in drug discovery is its role as a precursor to 2,5-
dimethylbenzimidazole via the Hoebrecker Synthesis. This transformation involves the
reduction of the nitro group to an amine, followed by acid-catalyzed cyclodehydration.
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Downstream Workflow
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Figure 2: Synthetic workflow converting the nitroacetamide precursor into the benzimidazole
pharmacophore.

Causality in Drug Design

Benzimidazoles derived from this scaffold exhibit significant biological activities, including:

¢ Anthelmintic activity: Structural analogs of mebendazole.
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e Kinase Inhibition: The benzimidazole core mimics the purine ring of ATP, allowing it to
function as a scaffold for kinase inhibitors [3].

Safety & Operational Hygiene

Handling CAS 612-45-3 requires adherence to protocols for nitro-aromatics.

o Acute Toxicity: Harmful if swallowed or inhaled. Nitro compounds can cause
methemoglobinemia (interference with oxygen transport in blood).

o Skin/Eye Contact: Irritant.[2] May cause sensitization.

o Thermal Stability: As a nitro compound, it possesses high energy. Do not subject to
temperatures >200 °C or grind dry in large quantities due to potential shock sensitivity
(though lower than polynitro compounds).

PPE Requirements: Nitrile gloves, safety goggles, and a fume hood are mandatory during
synthesis and handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3798/4-Nitroacetanilide.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C612453&Units=SI&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C612453&Mask=4
https://www.rsc.org/suppdata/c7/qo/c7qo00806h/c7qo00806h1.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8266671/
https://www.benchchem.com/product/b134584?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. jcbsc.org [jcbsc.org]

2. beta.lakeland.edu [beta.lakeland.edu]

3. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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